Cas no 80433-83-6 ((3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol)

80433-83-6 structure
Product name:(3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol
(3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol
- Benz(a)anthracene-3,4-diol, 1,2,3,4-tetrahydro-, (3R-trans)-
- 80433-83-6
- DTXSID10230316
-
- Inchi: InChI=1S/C18H16O2/c19-17-8-7-14-15(18(17)20)6-5-13-9-11-3-1-2-4-12(11)10-16(13)14/h1-6,9-10,17-20H,7-8H2/t17-,18-/m1/s1
- InChI Key: TWMOMMCFHGETNT-QZTJIDSGSA-N
- SMILES: C1CC2=C(C=CC3=CC4=CC=CC=C4C=C23)C(C1O)O
Computed Properties
- Exact Mass: 264.115
- Monoisotopic Mass: 264.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.331
- Boiling Point: 504.4°C at 760 mmHg
- Flash Point: 245.2°C
- Refractive Index: 1.762
(3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol Related Literature
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Gary Gorbet,Borries Demeler Analyst, 2017,142, 206-217
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Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
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Peiwen Ju,Zhaoqiang Zhu,Xiaoxiao Shao,Shengqi Wang,Chunhua Zhao,Xiuzhen Qian,Chongjun Zhao J. Mater. Chem. A, 2017,5, 18777-18785
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Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
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Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
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